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Compound of Interest

Compound Name: Real Thiol

Cat. No.: B2929272 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: "Real Thiol" is not a therapeutic drug but a specialized, reversible, reaction-based

fluorescent probe.[1][2] This guide details its mechanism of action as a laboratory tool for

quantitatively monitoring glutathione (GSH) dynamics in living cells.[1][2][3]

Introduction: The Role of Thiols and the Need for
Their Detection
Thiols are organic compounds containing a sulfhydryl (-SH) group, a sulfur analog to the

hydroxyl group in alcohols. This functional group imparts unique and vital properties to

molecules in biological systems. The amino acid cysteine, a fundamental component of

proteins, contains a thiol group that is crucial for protein structure, forming stabilizing disulfide

bonds (-S-S-), and for the catalytic activity of many enzymes.

The most abundant non-protein thiol in cells is the tripeptide glutathione (GSH). GSH is a

cornerstone of cellular defense, acting as a primary antioxidant that scavenges reactive oxygen

species (ROS) and protects cells from oxidative damage. The ratio of reduced GSH to its

oxidized form, glutathione disulfide (GSSG), is a critical indicator of cellular redox status and

overall health. Aberrant thiol levels are associated with numerous diseases, making the precise

measurement of these compounds, particularly GSH, essential for research.
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Real Thiol is a fluorescent probe designed specifically for this purpose, enabling the real-time,

quantitative analysis of GSH dynamics within living cells.

Core Mechanism of Action: Reversible Thiol-Michael
Addition
The mechanism of Real Thiol is based on a reversible thiol-Michael addition reaction. The

probe molecule contains an electrophilic Michael acceptor, which readily reacts with the

nucleophilic sulfhydryl group of glutathione. This reaction is a nucleophilic addition that forms a

new covalent bond between the probe and GSH, creating a "Real Thiol-GSH" adduct.

A key feature of this probe is the reversibility of the reaction. This allows Real Thiol to
dynamically respond to fluctuations in the intracellular GSH concentration, providing a real-time

measurement of the GSH/GSSG equilibrium.

The reaction induces a significant and measurable change in the probe's fluorescence

properties. The unreacted ("free") Real Thiol and the Real Thiol-GSH adduct possess distinct

fluorescence spectra. This spectral shift allows for ratiometric imaging, where the ratio of

fluorescence intensities at two different wavelengths is calculated. This method provides a

robust and quantitative measurement of GSH concentration that is independent of probe

concentration, cell path length, or instrument settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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